Cas no 79899-02-8 (2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one)
79899-02-8 structure
Product Name:2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one
CAS No:79899-02-8
MF:C10H13N3O
MW:191.229721784592
CID:531493
PubChem ID:13015244
Update Time:2025-04-19
2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one
- 2-methyl-6-propan-2-yl-1H-imidazo[1,5-a]pyrimidin-4-one
- 2-Methyl-6-(propan-2-yl)imidazo[1,5-a]pyrimidin-4(1H)-one
- 79899-02-8
- 6-Isopropyl-2-methylimidazo[1,5-a]pyrimidin-4(1H)-one
- DTXSID50515235
-
- Inchi: 1S/C10H13N3O/c1-6(2)10-11-5-8-12-7(3)4-9(14)13(8)10/h4-6,12H,1-3H3
- InChI Key: RPHFWQMNKTZEPF-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)NC2=CN=C(C(C)C)N21
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.9Ų
2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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